Cas no 22417-22-7 (Sulfonium,tris(4-methylphenyl)-, chloride (1:1))

Sulfonium,tris(4-methylphenyl)-, chloride (1:1) structure
22417-22-7 structure
Product Name:Sulfonium,tris(4-methylphenyl)-, chloride (1:1)
CAS No:22417-22-7
MF:C21H21ClS
MW:340.909443616867
CID:278475
PubChem ID:5351245
Update Time:2025-04-19

Sulfonium,tris(4-methylphenyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Sulfonium,tris(4-methylphenyl)-, chloride (1:1)
    • Sulfonium, tri-p-tolyl-, chloride
    • AC1LCHTJ
    • CTK6B8964
    • OR25777
    • Phosphine sulfide, tris(4-methylphenyl)-
    • tri(4-methylphenyl)phosphine sulphide
    • tri-para-tolylphosphine sulphide
    • tri-p-tolyl
    • tri-p-tolyl phosphine sulphide
    • tri-p-tolyl-phosphine sulfide
    • Tri-p-tolyl-phosphinsulfid
    • Tri-p-tolyl-sulfonium, Chlorid
    • Tris(4-methylphenyl)phosphine sulfide
    • tris(4-methylphenyl)-sulfanylidene-
    • tris(4-methylphenyl)sulfonium chloride
    • 22417-22-7
    • CHEMBL1979945
    • NSC-157930
    • NSC157930
    • GDXHNOZSKQKGCT-UHFFFAOYSA-M
    • DTXSID80945081
    • PD011386
    • SCHEMBL482494
    • Tris(4-methylphenyl)sulfanium Chloride
    • Inchi: 1S/C21H21S.ClH/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21;/h4-15H,1-3H3;1H/q+1;/p-1
    • InChI Key: GDXHNOZSKQKGCT-UHFFFAOYSA-M
    • SMILES: [Cl-].[S+](C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 318.941
  • Monoisotopic Mass: 340.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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